Cas no 83721-61-3 (5H-Anthra[2,1,9-mna]naphth[2'',3'':6',7']indolo[2',3':5,6]naphth[2,3-h]acridine-5,7,12,20,25(6H,19H)-pentone)

5H-Anthra[2,1,9-mna]naphth[2'',3'':6',7']indolo[2',3':5,6]naphth[2,3-h]acridine-5,7,12,20,25(6H,19H)-pentone structure
83721-61-3 structure
Product Name:5H-Anthra[2,1,9-mna]naphth[2'',3'':6',7']indolo[2',3':5,6]naphth[2,3-h]acridine-5,7,12,20,25(6H,19H)-pentone
CAS No:83721-61-3
MF:C45H29N2O5
MW:677.722171545029
CID:721621
PubChem ID:44151182
Update Time:2025-04-19

5H-Anthra[2,1,9-mna]naphth[2'',3'':6',7']indolo[2',3':5,6]naphth[2,3-h]acridine-5,7,12,20,25(6H,19H)-pentone Chemical and Physical Properties

Names and Identifiers

    • 5H-Anthra[2,1,9-mna]naphth[2'',3'':6',7']indolo[2',3':5,6]naphth[2,3-h]acridine-5,7,12,20,25(6H,19H)-pentone
    • 83721-61-3
    • EINECS 280-588-5
    • 5,10,12,17,22-Pentaoxo-11,23-diazaanthra(9,1,2-c,d,e)naphth(2',3':4,5)indeno(2,1-m)pentaphene
    • 5H-Anthra(2,1,9-mna)naphth(2'',3'':6',7')indolo(2',3':5,6)naphth(2,3-h)acridine-5,7,12,20,25(6H,19H)-pentone
    • Inchi: 1S/C45H28N2O5/c48-35-18-32-25-10-9-22-17-33-28(45(51)37(22)42(25)46-41(32)31-16-21-6-2-1-5-20(21)15-30(31)35)13-12-26-24-11-14-29-40-38(24)34(47(52)43(26)33)19-36(49)39(40)23-7-3-4-8-27(23)44(29)50/h1-18,22-23,27,30,37,39-40,43H,19H2/p+1
    • InChI Key: HNCYCMGYLQXYFB-UHFFFAOYSA-O
    • SMILES: O=C1CC2=C3C(=CC=C4C(C5C=CC=CC5C1C34)=O)C1=CC=C3C(C4C5=C(C=CC4C=C3C1[N+]2=O)C1=CC(C2C=C3C=CC=CC3=CC2=C1N5)=O)=O

Computed Properties

  • Exact Mass: 677.20764703g/mol
  • Monoisotopic Mass: 677.20764703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 0
  • Complexity: 2590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 100Ų
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